Cas no 1257705-46-6 (8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine)

8-Bromo-6-(trifluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-2-amine is a heterocyclic compound featuring a triazolopyridine core substituted with bromine and trifluoromethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for further functionalization, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. Its rigid triazolopyridine scaffold is advantageous in the design of bioactive molecules, particularly in kinase inhibition and CNS-targeted therapeutics. The compound’s high purity and well-defined synthetic route ensure reproducibility for research applications. Its versatility and stability make it a preferred choice for medicinal chemistry and material science applications.

8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine structure

1257705-46-6 structure

Product Name:8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine

CAS No:1257705-46-6

MF:C₇H₄BrF₃N₄

MW:281.032670021057

MDL:MFCD23381263

CID:4565260

PubChem ID:67481469

Update Time:2025-06-06

8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
- 2-Amino-8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
- SY129575
- W16515
- 8-Bromo-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
- 8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine
- EN300-1274741
- SCHEMBL2640509
- AKOS037630122
- CS-0443479
- MFCD23381263
- AS-72116
- 1257705-46-6
- MDL： MFCD23381263
- Inchi： 1S/C7H4BrF3N4/c8-4-1-3(7(9,10)11)2-15-5(4)13-6(12)14-15/h1-2H,(H2,12,14)
- InChI Key： KSAXUJOSDAELBS-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)(F)F)=CN2C1=NC(N)=N2

Computed Properties

Exact Mass: 279.95714g/mol
Monoisotopic Mass: 279.95714g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 56.2

8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D917719-1g	2-Amino-8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine	1257705-46-6	95%	1g	$715	2024-07-20
eNovation Chemicals LLC	D762199-100mg	2-Amino-8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine	1257705-46-6	95%	100mg	$175	2024-06-06
eNovation Chemicals LLC	D762199-250mg	2-Amino-8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine	1257705-46-6	95%	250mg	$270	2024-06-06
Enamine	EN300-1274741-0.05g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		0.05g	$732.0	2023-06-08
Enamine	EN300-1274741-0.1g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		0.1g	$767.0	2023-06-08
Enamine	EN300-1274741-0.25g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		0.25g	$801.0	2023-06-08
Enamine	EN300-1274741-0.5g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		0.5g	$836.0	2023-06-08
Enamine	EN300-1274741-1.0g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		1g	$871.0	2023-06-08
Enamine	EN300-1274741-2.5g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		2.5g	$1707.0	2023-06-08
Enamine	EN300-1274741-5.0g	8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine	1257705-46-6		5g	$2525.0	2023-06-08